Cas no 9068-31-9 (Naringinase)

• Product Name: Naringinase
• CAS No: 9068-31-9
• MF: C₁₁H₉N₃O₂^.Na+
• MW: 238.19786
• CID: 818780
• Update Time: 2025-10-28

Naringinase Chemical and Physical Properties

Names and Identifiers

• Naringinase
• naringinase from penicillium decumbens
• naringinasefrompencilliumspecies
• NARINGINASE, FROM PENICILIUM SP.
• alpha-L-Naringinase
• CL276
• NARINGINASE USP/EP/BP
• youganmei

Experimental Properties

• Color/Form: Not determined
• Solubility: dissolve in water

Naringinase Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Naringinase

Exploring Naringinase (CAS No. 9068-31-9): Properties, Applications, and Market Trends

Naringinase (CAS No. 9068-31-9) is a highly specialized enzyme that has garnered significant attention in the food, pharmaceutical, and biotechnology industries. This enzyme, derived from microbial sources such as Aspergillus niger, plays a pivotal role in the hydrolysis of naringin, a bitter compound found in citrus fruits. The ability of Naringinase to break down naringin into non-bitter components like prunin and naringenin makes it invaluable for improving the taste and nutritional profile of citrus-based products.

The enzymatic activity of Naringinase is not limited to debittering citrus juices. Researchers have explored its potential in enhancing the bioavailability of flavonoids, which are known for their antioxidant and anti-inflammatory properties. This has led to a surge in demand for Naringinase in the nutraceutical sector, where it is used to produce high-value dietary supplements. Additionally, the enzyme's role in the synthesis of naringenin, a compound with potential therapeutic benefits, has sparked interest in pharmaceutical applications.

One of the most frequently asked questions about Naringinase is its stability under different pH and temperature conditions. Studies have shown that the enzyme exhibits optimal activity at a pH range of 3.5 to 5.5 and temperatures between 40°C and 60°C. This makes it suitable for industrial processes where mild conditions are preferred. Moreover, advancements in enzyme immobilization techniques have further improved its reusability and efficiency, making it a cost-effective solution for large-scale applications.

The market for Naringinase is expected to grow significantly in the coming years, driven by the increasing demand for natural food additives and functional ingredients. Consumers are increasingly seeking clean-label products, and Naringinase offers a natural alternative to chemical debittering agents. Furthermore, the rise of plant-based diets and the popularity of citrus-based beverages have created new opportunities for Naringinase in the food and beverage industry.

In the realm of biotechnology, Naringinase is being explored for its potential in biocatalysis and green chemistry. Its ability to catalyze specific reactions under mild conditions aligns with the principles of sustainable manufacturing. Researchers are also investigating the use of Naringinase in the production of bioactive compounds, which could have applications in cosmetics and personal care products.

Another hot topic related to Naringinase is its role in gut health. Recent studies suggest that the metabolites produced by Naringinase, such as naringenin, may have prebiotic effects, promoting the growth of beneficial gut bacteria. This has led to increased interest in the enzyme's potential as a functional ingredient in probiotic and synbiotic formulations.

For those looking to source Naringinase, it is essential to consider factors such as enzyme purity, activity, and compatibility with specific applications. Suppliers often provide technical specifications, including enzyme units and substrate specificity, to help customers make informed decisions. Additionally, custom formulations of Naringinase are available for specialized applications, ensuring optimal performance in diverse industrial settings.

In conclusion, Naringinase (CAS No. 9068-31-9) is a versatile enzyme with a wide range of applications in food, pharmaceuticals, and biotechnology. Its ability to improve the sensory and nutritional qualities of citrus products, coupled with its potential in sustainable manufacturing and gut health, makes it a valuable asset for modern industries. As research continues to uncover new uses for Naringinase, its market potential is expected to expand, offering exciting opportunities for innovation and growth.